Cas no 18621-37-9 (1-(3-nitrophenoxy)propan-2-one)

• Product Name: 1-(3-nitrophenoxy)propan-2-one
• CAS No: 18621-37-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 237655
• PubChem ID: 309560
• Update Time: 2025-04-19

1-(3-nitrophenoxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenoxy)propan-2-one
• 1-(3-NITROPHENOXY)-2-PROPANONE
• (3-Nitro-phenoxy)-aceton
• (3-nitro-phenoxy)-acetone
• (3-Nitro-phenyl)-acetonyl-aether
• 1-(3-nitrophenoxy)acetone
• 1-(m-nitrophenoxy)propan-2-one
• AB26146
• AC1L7FBG
• AG-E-35446
• CTK0I4341
• NSC211860
• SCHEMBL10753064
• AKOS008908897
• NSC-211860
• DTXSID10309374
• 18621-37-9

• Inchi： 1S/C9H9NO4/c1-7(11)6-14-9-4-2-3-8(5-9)10(12)13/h2-5H,6H2,1H3
• InChI Key： DTQBLCRAUDNUEP-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.255
• Boiling Point: 333.3°Cat760mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.54
• PSA: 72.12000
• LogP: 2.08580